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ICH Guidelines for Long-Term Storage

For global drug development, the International Council for Harmonisation (ICH) provides standardized

stability testing conditions based on the climatic zone where the drug product will be marketed [1] [2]. The

following table outlines the standard storage conditions for stability studies.

Study Type Storage Condition
Minimum
Testing Period

Purpose

Long-Term 25°C ± 2°C / 60%

RH ± 5% RH [2]

12 months To establish the proposed shelf life under

recommended storage conditions [1].

Intermediate 30°C ± 2°C / 65%

RH ± 5% RH [1] [2]

6 months To bridge accelerated and long-term data,

especially if significant change occurs [1]
[2].

Accelerated 40°C ± 2°C / 75%
RH ± 5% RH [1] [2]

6 months To evaluate the impact of severe conditions
and predict potential degradation [1].

The specific long-term storage condition for a product is determined by the climatic zone of the country or

region. For most temperate and subtropical climates (Zones I and II), the standard condition is 25°C ± 2°C /

60% RH ± 5% RH [2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1481853?utm_src=pdf-body
https://www.smolecule.com/products/s1481853?utm_src=pdf-interest
https://gmpinsiders.com/stability-storage-conditions/
https://humiditycontrol.com/blog/what-is-stability-testing/
https://humiditycontrol.com/blog/what-is-stability-testing/
https://gmpinsiders.com/stability-storage-conditions/
https://gmpinsiders.com/stability-storage-conditions/
https://humiditycontrol.com/blog/what-is-stability-testing/
https://gmpinsiders.com/stability-storage-conditions/
https://humiditycontrol.com/blog/what-is-stability-testing/
https://gmpinsiders.com/stability-storage-conditions/
https://humiditycontrol.com/blog/what-is-stability-testing/
https://gmpinsiders.com/stability-storage-conditions/
https://humiditycontrol.com/blog/what-is-stability-testing/
https://www.smolecule.com/products/s1481853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


FAQs and Troubleshooting Guide

Q1: What are the recommended storage conditions for
linetastine?

The supplier recommends -20°C for long-term storage of linetastine [3]. This suggests the compound may

be particularly sensitive and require frozen storage to maintain stability, which is common for many

research-grade bioactive compounds.

Q2: How do we determine the final storage conditions for a drug
product containing linetastine?

The supplier's recommendation is a starting point. To determine definitive storage conditions and shelf life

for a final drug product, you must conduct formal stability studies following ICH guidelines [1] [2]. This

involves testing multiple batches of your specific formulation under controlled long-term, intermediate, and

accelerated conditions, then monitoring for changes.

The experimental workflow for designing and conducting these studies can be summarized as follows:
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Q3: What are the common stability issues, and how can we
address them?
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The following table outlines potential stability issues and mitigation strategies based on ICH guidelines and

pharmaceutical best practices [1] [4].

Observed Issue Potential Causes Corrective & Preventive Actions

Chemical
Degradation

Hydrolysis, oxidation,

photolysis.

Reformulate with protective excipients [4]; use

oxygen-scavenging or light-protective packaging
[1].

Loss of Potency Degradation of the active
ingredient over time.

Optimize the formulation; adjust pH; assign a
shorter shelf life or more stringent storage

condition (e.g., refrigeration) [1].

Physical Instability Changes in polymorphism,

hydration state, or particle
size.

Control manufacturing process; select physically

stable solid forms; use appropriate packaging as
a moisture barrier [1].

Presence of
Unknown
Impurities

Formation of degradation
products.

Identify the degradation pathway; refine
formulation to inhibit its formation; set strict

controls on raw material quality [4].

Key Considerations for Your Research

For your work with linetastine, keep these points in mind:

Start with Supplier Recommendations: Always adhere to the supplier's storage advice (-20°C) for

the raw material to ensure its integrity for your experiments [3].
Formulation Dictates Stability: The stability of linetastine will heavily depend on its final formulation

(e.g., solid dosage form like a tablet, liquid solution, etc.) and its packaging [1]. A well-designed
formulation protects the active ingredient from environmental stresses.

Stability is an Ongoing Process: Stability testing is not a one-time event. Data must be continually
collected throughout the proposed shelf life to ensure the product remains safe and effective [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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